1,1'-(Butane-1,4-diyl)dipyrene

• CAS No.: 61549-25-5
• Molecular Formula: C36H26
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 1-(4-pyren-1-ylbutyl)pyrene
• InChI: InChI=1S/C36H26/c1(5-23-11-13-29-17-15-25-7-3-9-27-19-21-31(23)35(29)33(25)27)2-6-24-12-14-30-18-16-26-8-4-10-28-20-22-32(24)36(30)34(26)28/h3-4,7-22H,1-2,5-6H2
• InChI Key: GSQQQPRQEUZJRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCC5=C6C=CC7=CC=CC8=C7C6=C(C=C8)C=C5

Description

1,1'-(Butane-1,4-diyl)dipyrene is a symmetrical organic compound comprising two pyrene moieties linked by a butane chain. Pyrene, a polycyclic aromatic hydrocarbon (PAH) with four fused benzene rings, confers strong π-conjugation and fluorescence properties. The butane-1,4-diyl bridge introduces flexibility while maintaining electronic communication between the pyrene units. Potential applications include organic electronics, sensors, and photoluminescent materials due to pyrene’s inherent optical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,4-Bis(1-pyrenyl)butane can be synthesized through a multi-step process involving the coupling of pyrene units with a butane linker. One common method involves the use of Grignard reagents or organolithium compounds to form the carbon-carbon bonds between the pyrene units and the butane linker. The reaction typically requires an inert atmosphere, such as nitrogen or argon, and is carried out at low temperatures to prevent side reactions.

Industrial Production Methods

Industrial production of 1,4-Bis(1-pyrenyl)butane may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

1,4-Bis(1-pyrenyl)butane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxygenated derivatives.

Reduction: Reduction reactions can convert the pyrene units to dihydropyrene or tetrahydropyrene derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce various functional groups onto the pyrene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration reactions, respectively.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield pyrenequinones, while substitution reactions can produce halogenated or nitrated pyrene derivatives.

Scientific Research Applications

1,4-Bis(1-pyrenyl)butane has a wide range of applications in scientific research:

Chemistry: Used as a fluorescent probe in various chemical analyses due to its strong fluorescence properties.

Biology: Employed in the study of biological membranes and protein interactions.

Medicine: Investigated for potential use in drug delivery systems and as a diagnostic tool.

Industry: Utilized in the development of organic light-emitting diodes (OLEDs) and other electronic devices.

Mechanism of Action

The mechanism by which 1,4-Bis(1-pyrenyl)butane exerts its effects is primarily through its photophysical properties. The compound absorbs light and re-emits it as fluorescence, making it useful as a fluorescent marker. The molecular targets and pathways involved include interactions with other aromatic compounds and the formation of excimers, which are excited-state dimers that exhibit unique fluorescence characteristics.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1,1'-(Butane-1,4-diyl)dipyrene with analogous compounds featuring the butane-1,4-diyl bridge and aromatic/heterocyclic termini. Key differences in molecular structure, physicochemical properties, and applications are highlighted.

1,1'-(Butane-1,4-diyl)bis(5-methyl-1H-pyrazole-3-carbaldehyde)

• Molecular Formula : C₁₄H₁₈N₄O₂
• Molecular Weight : 274.32 g/mol
• Functional Groups : Pyrazole rings (N-containing heterocycles), aldehyde groups.
• Key Properties: Synthesized via oxidation of diol precursors using MnO₂ in 1,4-dioxane under reflux . Polar due to aldehyde and pyrazole groups, enhancing coordination chemistry with metal ions. Applications: Ligand for metal-organic frameworks (MOFs) or catalysis.
• Contrast with Pyrene Derivative: Pyrazole derivatives exhibit higher polarity and reactivity toward metal coordination compared to non-polar pyrene systems.

1,1'-(Butane-1,4-diyl)bis[2-(pyridin-2-yl)-1H-benzimidazole]

• Molecular Formula : C₃₂H₂₈N₈
• Molecular Weight : 548.62 g/mol
• Functional Groups : Benzimidazole and pyridyl groups.
• Key Properties: Crystal structure reveals planar benzimidazole units with torsion angles influenced by the butane bridge .
• Contrast with Pyrene Derivative :
  • Benzimidazole-pyridyl systems offer hydrogen-bonding and π-stacking sites, whereas pyrene derivatives rely on π-π interactions for aggregation.

1,1'-(Butane-1,4-diyl)bis(1H-pyrrole-2,5-dione)

• Molecular Formula : C₁₂H₁₂N₂O₄
• Molecular Weight : 248.24 g/mol
• Functional Groups : Pyrrole-2,5-dione (maleimide-like) rings.
• Key Properties :
  • Reactive diketone groups enable crosslinking in polymers .
  • Solubility in polar solvents (e.g., DMF, acetone) due to carbonyl groups .
• Contrast with Pyrene Derivative: Pyrrole-diones are electrophilic and used in covalent bond formation, whereas pyrene systems are inert and utilized for non-covalent interactions.

1,1'-(Butane-1,4-diyl)dipyridinium Dibromide Dihydrate

• Molecular Formula : C₁₄H₂₀Br₂N₂O₂
• Molecular Weight : 438.14 g/mol
• Functional Groups : Pyridinium cations, bromide counterions.
• Key Properties :
  • Ionic character enhances solubility in water and polar solvents.
  • Applications: Guest molecules in cucurbit[n]uril complexes for supramolecular chemistry .
• Contrast with Pyrene Derivative :
  • Ionic nature enables electrostatic interactions, unlike the neutral, hydrophobic pyrene compound.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications	Reference
1,1'-(Butane-1,4-diyl)dipyrene (hypothetical)	C₃₂H₂₄	~408.52	Pyrene, alkane bridge	Organic electronics, sensors	-
1,1'-(Butane-1,4-diyl)bis(5-methyl-1H-pyrazole-3-carbaldehyde)	C₁₄H₁₈N₄O₂	274.32	Pyrazole, aldehyde	Coordination chemistry
1,1'-(Butane-1,4-diyl)bis[2-(pyridin-2-yl)-1H-benzimidazole]	C₃₂H₂₈N₈	548.62	Benzimidazole, pyridyl	Supramolecular assemblies
1,1'-(Butane-1,4-diyl)bis(1H-pyrrole-2,5-dione)	C₁₂H₁₂N₂O₄	248.24	Pyrrole-2,5-dione	Polymer crosslinking
1,1'-(Butane-1,4-diyl)dipyridinium dibromide dihydrate	C₁₄H₂₀Br₂N₂O₂	438.14	Pyridinium, bromide	Host-guest chemistry

Key Research Findings

Bridge Flexibility vs. Conjugation : The butane-1,4-diyl spacer balances flexibility and electronic coupling. Shorter bridges (e.g., ethylene) restrict rotation but enhance conjugation, while longer chains (e.g., hexane) reduce π-orbital overlap .

Solubility Trends: Polar termini (e.g., pyridinium, pyrrole-diones) increase solubility in polar solvents, whereas pyrene derivatives favor non-polar media .

Aggregation Behavior : Pyrene’s large aromatic surface promotes π-π stacking, enabling applications in thin-film electronics. In contrast, ionic or hydrogen-bonding systems (e.g., pyridinium salts) form crystalline or supramolecular structures .